(1r,3r)-3-fluorocyclobutane-1-carbaldehyde

• CAS RN: 2694744-61-9
• Molecular Formula: C5H7FO
• Molecular Weight: 102.1

Description

(1R,3R)-3-Fluorocyclobutane-1-carbaldehyde, commonly known as FFCA, is a synthetic organic compound which belongs to the family of cyclobutane derivatives. It is a colorless liquid with a pungent odor and a boiling point of 103.1 °C. FFCA is widely used in various scientific research applications, such as synthesis of pharmaceuticals, organic chemistry, and biochemistry.

Scientific Research Applications

FFCA is widely used in a variety of scientific research applications. It is commonly used as a precursor in the synthesis of pharmaceuticals, such as antibiotics, antifungals, and anti-inflammatory agents. It is also used as a starting material for the synthesis of organic compounds, such as alcohols, esters, and amines. Additionally, FFCA is used in biochemistry, as it can be used to prepare various biological compounds, such as carbohydrates and amino acids.

Mechanism of Action

FFCA is a reactive compound and can react with other compounds to form new compounds. The reaction mechanism of FFCA is based on the formation of a cyclobutane ring, which is formed by the reaction of the aldehyde group with the phosphonium salt. The reaction is catalyzed by a base, such as pyridine, which facilitates the formation of the cyclobutane ring.
Biochemical and Physiological Effects
FFCA has been studied for its potential biochemical and physiological effects. It has been shown to possess antibacterial, antifungal, and anti-inflammatory properties. Additionally, FFCA has been shown to have antioxidant properties, which can help protect cells from oxidative damage. It has also been shown to have potential anti-tumor activity.

Advantages and Limitations for Lab Experiments

FFCA has several advantages for lab experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, FFCA is a highly reactive compound, which makes it ideal for synthesis of a variety of compounds. However, FFCA is a volatile compound, and it can easily evaporate when exposed to air. Additionally, the reaction of FFCA with other compounds can produce toxic by-products, which can be hazardous to laboratory personnel.

Future Directions

The potential applications of FFCA are numerous, and there are several potential future directions for research. One potential future direction is the development of new methods for the synthesis of FFCA. Additionally, further research could be conducted to explore the potential biochemical and physiological effects of FFCA. Additionally, further research could be conducted to explore the potential applications of FFCA in the synthesis of pharmaceuticals and other organic compounds. Finally, further research could be conducted to explore the potential toxic effects of FFCA and to develop methods to reduce the toxicity of FFCA.

Synthesis Methods

FFCA can be synthesized through a variety of methods, such as the Wittig reaction, the Grignard reaction, the Williamson ether synthesis, and the Ullmann reaction. The most common method of synthesis is the Wittig reaction, which involves the use of a phosphonium salt and an aldehyde to produce FFCA. The reaction is carried out in a solvent, such as dichloromethane or pyridine, at room temperature.